![molecular formula C17H14F3NO3 B6407931 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% CAS No. 1261930-91-9](/img/structure/B6407931.png)
3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95%
Overview
Description
3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid (95%) is a synthetic compound used in a variety of scientific research applications. It has a wide range of biochemical and physiological effects, as well as advantages and limitations for lab experiments.
Scientific Research Applications
3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid (95%) is used in a variety of scientific research applications. It is used in the synthesis of compounds for medicinal chemistry, as well as for the study of enzyme inhibition, protein-protein interactions, and signal transduction pathways. It is also used in the study of the structure and function of proteins and peptides, as well as in the study of drug-target interactions.
Mechanism of Action
The mechanism of action of 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid (95%) is not fully understood. It is believed to act as an inhibitor of protein-protein interactions and signal transduction pathways. It has been shown to bind to the active site of enzymes, preventing them from carrying out their normal functions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid (95%) are not fully understood. It has been shown to inhibit the activity of enzymes involved in signal transduction pathways, as well as protein-protein interactions. It has also been shown to have an inhibitory effect on the activity of certain proteins involved in cell division, cell growth, and cell death.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid (95%) in laboratory experiments include its high purity and its ability to be synthesized in a relatively straightforward manner. It is also relatively inexpensive and readily available. The main limitation of this compound is that its mechanism of action is not fully understood, making it difficult to predict its effects in various biological systems.
Future Directions
The future directions for research involving 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid (95%) include further investigation into its mechanism of action, its effects on different proteins and peptides, and its potential therapeutic applications. Additionally, further research is needed to elucidate its effects on various cell types and its ability to modulate signal transduction pathways. Finally, further research is needed to explore its potential as a drug target and its efficacy as a therapeutic agent.
Synthesis Methods
The synthesis of 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid (95%) begins with the reaction of 4-bromo-5-trifluoromethylbenzoic acid with N,N-dimethylaminocarbonyl chloride in the presence of a base such as pyridine. The reaction yields a white precipitate which is collected and recrystallized in a solvent such as ethyl acetate. The product of this reaction is 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid (95%).
Properties
IUPAC Name |
3-[4-(dimethylcarbamoyl)phenyl]-5-(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14F3NO3/c1-21(2)15(22)11-5-3-10(4-6-11)12-7-13(16(23)24)9-14(8-12)17(18,19)20/h3-9H,1-2H3,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANSRGNVWLDMIOK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC=C(C=C1)C2=CC(=CC(=C2)C(F)(F)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14F3NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80691359 |
Source
|
| Record name | 4'-(Dimethylcarbamoyl)-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80691359 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
337.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1261930-91-9 |
Source
|
| Record name | 4'-(Dimethylcarbamoyl)-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80691359 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-4-fluorobenzoic acid, 95%](/img/structure/B6407851.png)
![5-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95%](/img/structure/B6407852.png)
![2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-6-fluorobenzoic acid, 95%](/img/structure/B6407864.png)
![4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95%](/img/structure/B6407869.png)
![3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-5-methoxybenzoic acid, 95%](/img/structure/B6407878.png)
![3-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-methoxybenzoic acid, 95%](/img/structure/B6407885.png)
![5-Chloro-3-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95%](/img/structure/B6407888.png)
![6-Chloro-2-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95%](/img/structure/B6407892.png)
![4-Chloro-2-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95%](/img/structure/B6407894.png)
![4-Chloro-3-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95%](/img/structure/B6407902.png)
![2-Chloro-5-[4-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid, 95%](/img/structure/B6407908.png)
![3-[3-(N-Ethylaminocarbonyl)phenyl]-2-methylbenzoic acid, 95%](/img/structure/B6407913.png)
![3-Amino-5-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95%](/img/structure/B6407919.png)
![4-[3-(N-Ethylaminocarbonyl)phenyl]-3-methylbenzoic acid, 95%](/img/structure/B6407928.png)
